2-chloro-4-methyl-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide

• IUPAC Name: 2-chloro-4-methyl-N-[2-(piperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C20H21ClN2O2/c1-14-9-10-15(17(21)13-14)19(24)22-18-8-4-3-7-16(18)20(25)23-11-5-2-6-12-23/h3-4,7-10,13H,2,5-6,11-12H2,1H3,(H,22,24)
• InChI Key: PXUNPHVJHSQPFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N3CCCCC3)Cl
• Molecular Formula: C20H21ClN2O2
• Molecular Weight: 356.8 g/mol

Description

2-chloro-4-methyl-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound is also known as CMPIB and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

CMPIB has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and cancer research. In neuroscience, CMPIB has been shown to block the activity of the sigma-1 receptor, which is involved in the regulation of neuronal excitability and synaptic plasticity. In pharmacology, CMPIB has been studied for its potential as a therapeutic agent for the treatment of anxiety and depression. In cancer research, CMPIB has been shown to inhibit the growth of cancer cells and may have potential as a cancer treatment.

Mechanism of Action

The mechanism of action of CMPIB involves the inhibition of the sigma-1 receptor. This receptor is involved in a variety of cellular processes, including calcium signaling, protein folding, and ion channel regulation. By blocking the activity of this receptor, CMPIB can have a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMPIB are diverse and depend on the specific research application. In neuroscience research, CMPIB has been shown to decrease neuronal excitability and synaptic plasticity. In pharmacology research, CMPIB has been studied for its potential as a therapeutic agent for the treatment of anxiety and depression. In cancer research, CMPIB has been shown to inhibit the growth of cancer cells and may have potential as a cancer treatment.

Advantages and Limitations for Lab Experiments

The advantages of using CMPIB in lab experiments include its specificity for the sigma-1 receptor, its ability to cross the blood-brain barrier, and its potential as a therapeutic agent. The limitations of using CMPIB in lab experiments include the potential for off-target effects, the need for optimized dosing regimens, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on CMPIB. These include further studies on its potential as a therapeutic agent for the treatment of anxiety and depression, as well as its potential as a cancer treatment. Additionally, further research is needed to fully understand its mechanism of action and to optimize dosing regimens for specific research applications.
Conclusion
In conclusion, 2-chloro-4-methyl-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide is a synthetic compound that has been widely studied for its potential applications in scientific research. Its specificity for the sigma-1 receptor and ability to cross the blood-brain barrier make it a promising candidate for further research in neuroscience and pharmacology. Additionally, its potential as a cancer treatment warrants further investigation. However, further research is needed to fully understand its mechanism of action and to optimize dosing regimens for specific research applications.

Synthesis Methods

The synthesis of CMPIB involves the reaction of 2-chloro-4-methylbenzoic acid with piperidine-1-carboxamidine hydrochloride in the presence of a catalyst. The resulting product is then reacted with 2-nitrobenzoyl chloride to form 2-chloro-4-methyl-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide. This synthesis method has been optimized and is now widely used to produce CMPIB for scientific research purposes.